Cas no 1189878-76-9 (Zileuton-d4 (major))

Zileuton-d4 (major) Properties

Names and Identifiers

• Zileuton-d4 (major)
• 1-[1-(1-benzothiophen-2-yl)-1,2,2,2-tetradeuterioethyl]-1-hydroxyurea
• Leutrol-d4
• Zileuton-d4
• Zyflo-d4
• DTXSID60662229
• N-[1-(1-Benzothiophen-2-yl)(~2~H_4_)ethyl]-N-hydroxyurea
• F91430
• HY-14164S
• J-004007
• CS-0089314
• 1-[1-(1-benzothiophen-2-yl)(1,2,2,2-?H?)ethyl]-1-hydroxyurea
• 1189878-76-9
• AKOS030254439
• DA-79104
• +Expand

• InChIKey： MWLSOWXNZPKENC-CWIRFKENSA-N
• Inchi： InChI=1S/C11H12N2O2S/c1-7(13(15)11(12)14)10-6-8-4-2-3-5-9(8)16-10/h2-7,15H,1H3,(H2,12,14)/i1D3,7D
• SMILES： CC(C1=CC2=CC=CC=C2S1)N(C(=O)N)O

Computed Properties

• Exact Mass: 240.08700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 240.08705579g/mol
• Heavy Atom Count: 16
• Complexity: 275
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• LogP: 3.24600
• PSA: 95.79000
• Melting Point: 153-155°C